1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-[2-(3-aminophenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C19H18N2O3/c1-2-10-21-16-9-4-3-8-15(16)19(24,18(21)23)12-17(22)13-6-5-7-14(20)11-13/h2-9,11,24H,1,10,12,20H2
• InChI Key: LKJBHBASXXWJEW-UHFFFAOYSA-N
• SMILES: C=CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)N)O

Description

1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound is of interest due to its unique chemical structure and potential biological activity.

Mechanism of Action

The mechanism of action of 1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one A is not fully understood, but it is believed to involve the modulation of various signaling pathways within cells. This compound A has been shown to activate the Nrf2/ARE pathway, which plays a key role in the cellular response to oxidative stress. Additionally, this compound A has been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune cell function.
Biochemical and Physiological Effects:
This compound A has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound A has been shown to induce apoptosis and inhibit cell proliferation. In neurology, this compound A has been shown to improve cognitive function and reduce oxidative stress. In immunology, this compound A has been shown to modulate immune cell function and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one A is its potential therapeutic applications in various fields. Additionally, the synthesis of this compound A has been extensively optimized, allowing for the production of high yields and purity. However, one limitation of this compound A is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for the study of 1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one A. One area of interest is the development of new synthetic methods to improve the yield and purity of this compound A. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential therapeutic applications. Finally, the development of new formulations of this compound A with improved solubility could allow for its use in a wider range of lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of 1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one A involves several steps, including the reaction of 3-aminoacetophenone with ethyl acetoacetate to form a chalcone intermediate. This intermediate is then reacted with allyl bromide to form the final product, this compound A. The synthesis of this compound A has been extensively optimized to improve yields and purity.

Scientific Research Applications

1-Allyl-3-[2-(3-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one A has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, this compound A has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neurology, this compound A has been studied for its potential neuroprotective effects and ability to improve cognitive function. In immunology, this compound A has been shown to modulate immune cell function and reduce inflammation.